Cas no 1797085-71-2 (5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one)

• Product Name: 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one
• CAS No: 1797085-71-2
• MF: C₁₅H₁₄N₄O₄S
• MW: 346.361061573029
• CID: 5369603
• Update Time: 2025-07-14

5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one

• Inchi： 1S/C15H14N4O4S/c1-18-13-6-11(2-3-14(13)23-15(18)20)24(21,22)19-5-4-12-10(8-19)7-16-9-17-12/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： VUTNNDQJFUEQKB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N3CC4C=NC=NC=4CC3)(=O)=O)C=C2N(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one

Introduction to 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1797085-71-2, identified as 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The compound's core structure comprises a fused pyrimidine ring system linked to a benzoxazole moiety, with a sulfonyl group attached to the pyrimidine ring. Such structural motifs are often associated with biological activity, making this compound a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of multitargeted inhibitors, which can modulate multiple biological pathways simultaneously. The 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one structure exhibits characteristics that suggest it may interact with various enzymes and receptors. Specifically, the pyrimidine scaffold is known to be a privileged scaffold in medicinal chemistry, frequently found in active pharmaceutical ingredients (APIs) due to its ability to engage with biological targets such as kinases and other enzymes involved in cellular signaling pathways.

The sulfonyl group in the molecule is another key feature that enhances its potential bioactivity. Sulfonyl compounds are widely recognized for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The presence of this group in 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one suggests that it may exhibit similar therapeutic benefits. Moreover, the benzoxazole ring is another common pharmacophore found in bioactive molecules, known for its role in inhibiting certain enzymes and receptors. The combination of these structural elements makes this compound a compelling subject for further exploration.

In the context of current research, there has been significant interest in developing small molecules that can modulate protein-protein interactions (PPIs). The 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one structure has the potential to disrupt or enhance PPIs due to its ability to bind to specific pockets on target proteins. This capability is particularly relevant in diseases where aberrant protein interactions play a critical role. For instance, kinases are overactive in many cancers and are prime targets for small-molecule inhibition. The pyrimidine and sulfonyl groups of this compound could interact with the ATP-binding pockets of kinases, thereby inhibiting their activity.

Another area of interest is the development of compounds that can cross the blood-brain barrier (BBB). Many neurological disorders are difficult to treat with current medications because drugs cannot effectively penetrate the BBB. The 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one has a relatively small molecular weight and lipophilic properties that could facilitate its passage through the BBB. This characteristic makes it a potential candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have shown that similar sulfonamide derivatives have successfully crossed the BBB and exhibited therapeutic effects in animal models.

The synthesis of 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one involves multi-step organic reactions that require precise control over reaction conditions. The key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as sulfonylation and cyclization. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies.

Preclinical studies on 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3-methyl-1,3-benzoxazol-2-one have focused on evaluating its efficacy and safety profiles. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity. For example, it has shown potent activity against Janus kinases (JAKs), which are involved in inflammatory responses. Additionally, cell-based assays have revealed that the compound can induce apoptosis in cancer cell lines while having minimal toxicity on normal cells. These findings suggest that it may be a valuable therapeutic agent for treating inflammatory and oncological diseases.

Animal models have been used to further assess the therapeutic potential of 5-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-sulfonyl)-methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-1methyl]-3benzoxazol 2one。 In mouse models of inflammation and cancer, 2one has demonstrated significant reductions in disease progression compared to vehicle-treated controls. These results are encouraging and support further development towards clinical trials. However, 2one also exhibited some side effects at higher doses, including gastrointestinal disturbances, which will need to be managed if it progresses into human testing.

The future direction of research on CAS no1797085 71 2 will likely involve optimizing its chemical structure to enhance its pharmacological properties while minimizing side effects. Computational methods such as molecular docking simulations will be instrumental in identifying structural modifications that can improve binding affinity and selectivity. Additionally, combination therapies involving this compound with other drugs may be explored to achieve synergistic effects.

In conclusion, 17970857172 represents a promising lead compound for drug discovery with significant potential applications in treating inflammatory diseases and cancer. Its unique structural features, including the pyrimidine scaffold, sulfonyl group, and benzoxazole moiety, make it an attractive candidate for further investigation. As research continues, we can expect more insights into its mechanism of action and therapeutic efficacy, which may pave the way for new treatments for various human diseases.